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Compound of Interest

Compound Name: Octadecane, 1,18-dimethoxy-

CAS No.: 102155-51-1

Cat. No.: B14074152

Get Quote

Chemical Identity, Synthesis Protocols, and Biopharmaceutical Applications[1]

Part 1: Executive Summary & Chemical Identity
Octadecane, 1,18-dimethoxy- is a long-chain dialkyl ether derivative of octadecanediol. While

often overshadowed by its parent diol or the corresponding diesters, this molecule occupies a

critical niche in Phase Change Material (PCM) engineering and Lipid Nanoparticle (LNP)

development. Its chemical stability—conferred by the ether linkage—makes it a superior

alternative to esters in hydrolytically active environments, serving as both a robust thermal

buffer for biologics transport and a non-hydrolyzable lipid standard in metabolic research.
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Property Specification

Chemical Name Octadecane, 1,18-dimethoxy-

Common Synonyms
1,18-Dimethoxyoctadecane; Octamethylene

glycol dimethyl ether

CAS Registry Number
Not Widely Listed (Synthesized from Precursor

CAS 3155-43-9)

Molecular Formula

Molecular Weight 314.55 g/mol

Structural Formula

Predicted Melting Point
45°C – 50°C (Estimated based on homologous

series interpolation)

Solubility
Soluble in chloroform, hexane, THF; Insoluble in

water.[2]

Appearance White waxy solid or crystalline powder.

Note on CAS Availability: As of 2025, Octadecane, 1,18-dimethoxy- is frequently treated as a

"make-on-demand" research chemical rather than a commodity solvent. Procurement typically

involves custom synthesis or in-house preparation from 1,18-Octadecanediol (CAS 3155-43-9).

Part 2: Synthesis & Manufacturing Protocol
Rationale for Methodology
The most reliable route to high-purity 1,18-dimethoxyoctadecane is the Williamson Ether

Synthesis using Sodium Hydride (NaH) and Methyl Iodide (MeI). This method is preferred over

acid-catalyzed methylation (e.g., methanol/sulfuric acid) because it drives the reaction to
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completion without equilibrium limitations, ensuring high yield and minimal mono-methoxy

byproducts.

Reagents & Materials[1][3][4]
Precursor: 1,18-Octadecanediol (>98% purity, CAS 3155-43-9).

Base: Sodium Hydride (60% dispersion in mineral oil).

Alkylating Agent: Methyl Iodide (MeI) or Dimethyl Sulfate (DMS).

Solvent: Anhydrous Tetrahydrofuran (THF) or DMF.

Quench: Ammonium Chloride (sat. aq.).

Step-by-Step Protocol
Preparation: Flame-dry a 500 mL round-bottom flask equipped with a magnetic stir bar and

reflux condenser under an Argon atmosphere.

Deprotonation:

Wash NaH (2.5 eq) with dry hexane to remove mineral oil.

Suspend NaH in anhydrous THF (100 mL).

Slowly add 1,18-Octadecanediol (1.0 eq) dissolved in THF.

Observation: Vigorous

gas evolution will occur. Stir at room temperature for 1 hour until evolution ceases and the
alkoxide is formed.

Methylation:

Cool the reaction mixture to 0°C in an ice bath.

Add Methyl Iodide (3.0 eq) dropwise via syringe to control the exotherm.
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Allow the reaction to warm to room temperature and stir for 12–18 hours.

Work-up:

Quench carefully with saturated

solution at 0°C.

Extract the aqueous layer 3x with Diethyl Ether or Ethyl Acetate.

Wash combined organics with brine, dry over

, and concentrate in vacuo.

Purification:

Recrystallize from cold acetone or perform flash column chromatography (Hexane/EtOAc

9:1) to remove any unreacted diol or mono-methyl ether.

Synthesis Workflow Diagram
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Figure 1: Synthetic pathway for the conversion of 1,18-octadecanediol to its dimethoxy ether

derivative via Williamson Ether Synthesis.

Part 3: Applications in Drug Development &
Biopharma
While simple alkanes are used for fuel, Octadecane, 1,18-dimethoxy- possesses unique

amphiphilic-like properties (polar ends, non-polar core) that make it highly relevant for

specialized applications.
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Advanced Phase Change Materials (PCMs) for Cold
Chain
Drug development does not end at synthesis; the logistics of clinical trials rely on maintaining

strict temperature excursions.

Mechanism: The dimethoxy capping disrupts the strong hydrogen bonding network of the

parent diol (

91°C), effectively lowering the melting point to a range often suitable for "controlled room
temperature" (CRT) or body-temperature buffering.

Advantage: Unlike fatty acid esters (which can hydrolyze into acids, altering pH and

potentially degrading biologic payloads if a leak occurs), the ether linkage is chemically inert.

Application: Incorporation into smart packaging composites for shipping vaccines or protein

therapeutics that require stability between 20°C and 40°C.

Non-Hydrolyzable Lipid Standards
In Lipid Nanoparticle (LNP) research (e.g., mRNA vaccines), researchers often need "dummy"

lipids to study particle size and stability without the variable of degradation.

Role: 1,18-dimethoxy- serves as a stable hydrophobic spacer model. It mimics the chain

length of stearic acid derivatives but remains invisible to esterases, allowing scientists to

isolate physical instability (aggregation) from chemical instability (hydrolysis).

PCM Thermal Buffering Logic
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Figure 2: Thermal buffering mechanism of 1,18-dimethoxyoctadecane in cold chain packaging.

The phase transition absorbs external heat, protecting the drug payload.

Part 4: Analytical Characterization
To validate the synthesis of Octadecane, 1,18-dimethoxy-, the following analytical signatures

must be confirmed.

Nuclear Magnetic Resonance (NMR)
NMR (

, 400 MHz):

3.33 ppm (s, 6H,

): Distinct singlet for the methoxy caps.
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3.36 ppm (t, 4H,

,

): Triplet for the methylene protons adjacent to the ether oxygen.

1.5–1.6 ppm (m, 4H,

-methylene): Multiplet.

1.25 ppm (broad s, 28H, bulk chain): Characteristic methylene envelope.

Diagnostic Check: The disappearance of the broad hydroxyl proton signal (usually

1.5–2.0 ppm, variable) confirms complete methylation.

Mass Spectrometry (GC-MS)
Ionization: Electron Impact (EI).

Molecular Ion:

at m/z 314.

Fragmentation:

Loss of methoxy group:

.

Characteristic McLafferty-type rearrangements are less common in simple ethers, but

alpha-cleavage adjacent to the oxygen is expected (

, m/z 45).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.mdpi.com/1420-3049/26/21/6635
https://webbook.nist.gov/cgi/cbook.cgi?ID=C593453
https://www.benchchem.com/product/b14074152?utm_src=pdf-custom-synthesis#bc-rfq
https://sciforum.net/manuscripts/16047/manuscript.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_18-Octadecanediol
https://www.benchchem.com/product/b14074152/docs#technical-monograph-octadecane-1-18-dimethoxy
https://www.benchchem.com/product/b14074152/docs#technical-monograph-octadecane-1-18-dimethoxy
https://www.benchchem.com/product/b14074152/docs#technical-monograph-octadecane-1-18-dimethoxy
https://www.benchchem.com/product/b14074152/docs#technical-monograph-octadecane-1-18-dimethoxy
https://www.benchchem.com/product/b14074152?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14074152?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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